Cas no 781654-61-3 (2-{4-amino-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-fluorophenyl)acetamide)

• Product Name: 2-{4-amino-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-fluorophenyl)acetamide
• CAS No: 781654-61-3
• MF: C₁₇H₁₆FN₅O₂S
• MW: 373.404644966125
• CID: 5480689
• Update Time: 2025-06-11

2-{4-amino-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-fluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[[4-amino-5-(4-methoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(4-fluorophenyl)acetamide
• 2-{4-amino-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-fluorophenyl)acetamide

• Inchi： 1S/C17H16FN5O2S/c1-25-14-8-2-11(3-9-14)16-21-22-17(23(16)19)26-10-15(24)20-13-6-4-12(18)5-7-13/h2-9H,10,19H2,1H3,(H,20,24)
• InChI Key： KIRKJWOBMRJANM-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(F)C=C1)(=O)CSC1N(N)C(C2=CC=C(OC)C=C2)=NN=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 2-{4-amino-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-fluorophenyl)acetamide

Introduction to 2-{4-amino-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-fluorophenyl)acetamide (CAS No. 781654-61-3)

Compound with the chemical name 2-{4-amino-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-fluorophenyl)acetamide and the CAS number 781654-61-3 represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential therapeutic applications. The molecular structure incorporates several key functional groups, including an amino group, a methoxyphenyl moiety, a triazolylsulfanyl group, and a fluorophenyl group, which collectively contribute to its distinct chemical behavior and biological activity.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The incorporation of the triazol-3-ylsulfanyl group is particularly critical, as it imparts specific electronic and steric properties that influence the compound's interactions with biological targets. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for further research and development.

In the realm of pharmaceutical research, compounds like 2-{4-amino-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-fluorophenyl)acetamide are being explored for their potential in treating various diseases. The presence of multiple pharmacophores in its structure suggests that it may exhibit multiple biological activities simultaneously. For instance, the amino group and the fluorophenyl moiety can enhance binding affinity to certain enzymes or receptors, while the methoxyphenyl group may contribute to metabolic stability.

Recent studies have highlighted the importance of fluorinated aromatic compounds in drug design due to their ability to improve pharmacokinetic properties such as bioavailability and metabolic half-life. The incorporation of a 4-fluorophenyl group in this compound aligns with this trend, making it a promising candidate for further investigation. Additionally, the triazol-3-ylsulfanyl group has been shown to enhance binding interactions with biological targets, potentially leading to increased efficacy.

The therapeutic potential of 2-{4-amino-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-fluorophenyl)acetamide has not yet been fully elucidated, but preliminary in vitro studies suggest that it may have anti-inflammatory, anti-cancer, or antimicrobial properties. These findings are based on its ability to modulate the activity of key enzymes and receptors involved in disease pathways. Further research is needed to confirm these effects and to explore potential side effects or toxicities.

In conclusion, CAS No. 781654-61-3 represents a novel compound with a complex molecular structure that holds significant promise for therapeutic applications. Its unique combination of functional groups makes it a valuable tool for researchers investigating new drug candidates. As synthetic methods continue to improve and our understanding of biological targets deepens, compounds like this are likely to play an increasingly important role in the development of next-generation pharmaceuticals.